![molecular formula C13H19N3O2 B6241283 tert-butyl 3,4,9-triazatricyclo[6.2.1.0,2,6]undeca-2,5-diene-9-carboxylate CAS No. 2377034-24-5](/img/no-structure.png)
tert-butyl 3,4,9-triazatricyclo[6.2.1.0,2,6]undeca-2,5-diene-9-carboxylate
Overview
Description
Tert-butyl 3,4,9-triazatricyclo[6.2.1.0,2,6]undeca-2,5-diene-9-carboxylate (TUTD) is a cyclic compound containing a tricyclic core with nine carbon atoms and three nitrogen atoms. It is an important organic intermediate used in various synthetic processes such as the synthesis of heterocyclic compounds, pharmaceuticals, and polymers. TUTD is also known as a “building block” in many organic syntheses. It is a versatile compound that can be used in a variety of synthetic applications.
Mechanism of Action
TUTD is an organic intermediate that is used in a variety of synthetic processes. It is a cyclic compound containing a tricyclic core with nine carbon atoms and three nitrogen atoms. The mechanism of action of TUTD is based on the formation of a tert-butyl ether, which is then hydrolyzed to form TUTD. The reaction of an alcohol with an alkyl halide in the presence of a base results in the formation of a tert-butyl ether, which is then hydrolyzed to form TUTD.
Biochemical and Physiological Effects
TUTD is a versatile compound that can be used in a variety of synthetic applications. Its biochemical and physiological effects have been studied in a variety of organisms. In humans, TUTD has been shown to have anti-inflammatory, anti-bacterial, and anti-fungal properties. It has also been shown to have an effect on the metabolism of certain drugs, and to have an effect on the absorption and metabolism of certain vitamins and minerals.
Advantages and Limitations for Lab Experiments
TUTD has several advantages and limitations for lab experiments. One advantage is that it is a relatively inexpensive compound that is readily available. It is also a versatile compound that can be used in a variety of synthetic applications. Additionally, it is easy to handle and store. The main limitation is that it is a relatively unstable compound and must be handled with care to avoid contamination.
Future Directions
There are a number of potential future directions for research using TUTD. One potential direction is the development of new drugs using TUTD as a starting material. Additionally, research could be conducted on the use of TUTD as a polymerization agent in the synthesis of polymers. Another potential direction is the development of new methods of synthesis using TUTD as a starting material. Finally, research could be conducted on the biochemical and physiological effects of TUTD in different organisms.
Synthesis Methods
TUTD can be synthesized using a variety of methods. The most common method is the Williamson ether synthesis, which involves the reaction of an alcohol with an alkyl halide in the presence of a base. This method produces a tert-butyl ether, which is then hydrolyzed to form TUTD. Other methods of synthesis include the reaction of an alcohol with an alkyl halide in the presence of a strong acid, the reaction of an alcohol with an alkyl halide in the presence of an acid catalyst, and the reaction of an alcohol with an alkyl halide in the presence of a metallic catalyst.
Scientific Research Applications
TUTD has a wide range of applications in scientific research. It is used in the synthesis of heterocyclic compounds, pharmaceuticals, and polymers. It is also used in the synthesis of drugs and in the development of new drugs. It is also used in the synthesis of polymers for use in medical and industrial applications. Additionally, TUTD is used in the synthesis of polymers for use in the manufacture of plastics and other materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3,4,9-triazatricyclo[6.2.1.0,2,6]undeca-2,5-diene-9-carboxylate involves the reaction of tert-butyl 2-aminoacetate with 1,3-cyclohexadiene in the presence of sodium hydride to form tert-butyl 2-(cyclohexa-1,3-dien-1-ylamino)acetate. This intermediate is then reacted with 1,2,4,5-tetrazine in the presence of triethylamine to form tert-butyl 3,4,9-triazatricyclo[6.2.1.0,2,6]undeca-2,5-diene-9-carboxylate.", "Starting Materials": [ "tert-butyl 2-aminoacetate", "1,3-cyclohexadiene", "sodium hydride", "1,2,4,5-tetrazine", "triethylamine" ], "Reaction": [ "Step 1: React tert-butyl 2-aminoacetate with 1,3-cyclohexadiene in the presence of sodium hydride to form tert-butyl 2-(cyclohexa-1,3-dien-1-ylamino)acetate.", "Step 2: React tert-butyl 2-(cyclohexa-1,3-dien-1-ylamino)acetate with 1,2,4,5-tetrazine in the presence of triethylamine to form tert-butyl 3,4,9-triazatricyclo[6.2.1.0,2,6]undeca-2,5-diene-9-carboxylate." ] } | |
CAS RN |
2377034-24-5 |
Product Name |
tert-butyl 3,4,9-triazatricyclo[6.2.1.0,2,6]undeca-2,5-diene-9-carboxylate |
Molecular Formula |
C13H19N3O2 |
Molecular Weight |
249.3 |
Purity |
95 |
Origin of Product |
United States |
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